Cas no 117722-92-6 (1,2,3-Propanetriol, 1-(3,4-dihydroxyphenyl)- (9CI))

• Product Name: 1,2,3-Propanetriol, 1-(3,4-dihydroxyphenyl)- (9CI)
• CAS No: 117722-92-6
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 132846
• Update Time: 2024-02-29

1,2,3-Propanetriol, 1-(3,4-dihydroxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol, 1-(3,4-dihydroxyphenyl)- (9CI)
• 1,2,3-Propanetriol,1-(3,4-dihydroxyphenyl)-

• Inchi： 1S/C9H12O5/c10-4-8(13)9(14)5-1-2-6(11)7(12)3-5/h1-3,8-14H,4H2
• InChI Key： HMNGKFYFRDUOAH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C(O)=C1)(O)C(O)CO

Computed Properties

• Exact Mass: 200.06846
• Monoisotopic Mass: 200.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 101A^2

Experimental Properties

• PSA: 101.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols